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Compound of Interest

Compound Name: 3-Methyl-1,5-hexadiene

Cat. No.: B075199

An In-depth Technical Guide to the Physical Properties of 3-Methyl-1,5-hexadiene

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methyl-1,5-hexadiene, with a specific focus on its boiling point and density. This document is
intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis who may utilize this compound as a building block or reagent.[1]

Introduction to 3-Methyl-1,5-hexadiene

3-Methyl-1,5-hexadiene, with the chemical formula C7H12, is a colorless and flammable
liquid.[1][2] Structurally, it is a six-carbon chain featuring a methyl group at the third carbon
position and terminal double bonds at the first and fifth positions.[1] This diene is recognized for
its high reactivity, making it a valuable intermediate in the synthesis of more complex organic
molecules.[1] It is insoluble in water but soluble in some organic solvents.[2] Its applications are
found in organic synthesis, pharmaceutical production, and the flavor and fragrance industry.[1]

Physical Properties

The primary physical characteristics of 3-Methyl-1,5-hexadiene are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Physical Property Value Units Conditions
Boiling Point 81.3[1][3] °C at 760 mmHg
Density 0.714[1][3] g/cm3 Not Specified
Molecular Weight 96.17 g/mol

Vapor Pressure 91.7 mmHg at 25°CJ[1]
Refractive Index 1.417 Not Specified[1]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of 3-Methyl-1,5-hexadiene’s
physical properties is not detailed in the provided results, standard methodologies for organic
liquids are applicable.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 3-Methyl-1,5-hexadiene, the boiling point would typically be
determined by distillation under atmospheric pressure.

Apparatus:

e Round-bottom flask

 Distillation head with a thermometer adapter
o Condenser

e Receiving flask

e Heating mantle

¢ Boiling chips

Procedure:
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e The liquid sample of 3-Methyl-1,5-hexadiene is placed in the round-bottom flask along with
boiling chips to ensure smooth boiling.

e The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is
level with the side arm of the distillation head leading to the condenser.

o Cooling water is circulated through the condenser.

e The sample is gradually heated. As the liquid boils, the vapor rises, and the temperature on
the thermometer will increase.

e The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, characterized by a stable temperature reading on the thermometer as the liquid
condenses and is collected in the receiving flask.

e The atmospheric pressure is recorded at the time of the experiment, as boiling point is
pressure-dependent.

Determination of Density

The density of a liquid is its mass per unit volume. A common and precise method for
determining the density of a liquid is through the use of a pycnometer or a specific gravity
bottle.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Constant temperature water bath
Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed
(m1).
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e The pycnometer is filled with the sample liquid, 3-Methyl-1,5-hexadiene, ensuring no air
bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the
capillary is carefully wiped off.

o The filled pycnometer is then weighed to determine the combined mass of the pycnometer
and the liquid (m2).

e The pycnometer is emptied, cleaned, and filled with a reference substance of known density,
typically distilled water, at the same temperature. Its mass is then measured (m3).

e The temperature at which the measurements are taken is recorded, as density is
temperature-dependent.

o The density of the sample liquid (ps) is calculated using the following formula, where pw is
the density of water at the experimental temperature: ps = ((m2 - m1) / (m3 - ml)) * pw

Logical Workflow for Physical Property Verification

The following diagram illustrates a generalized workflow for the determination and verification
of the physical properties of a chemical compound like 3-Methyl-1,5-hexadiene.
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Workflow for Physical Property Determination
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Caption: Logical workflow for the experimental determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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